Cas no 1010-26-0 (3-Oxaspiro[5.5]undecane-2,4-dione)

3-Oxaspiro[5.5]undecane-2,4-dione is a cyclic diketone featuring a spiro-fused oxaspiro structure, which imparts unique reactivity and stability. Its rigid spirocyclic framework enhances steric control, making it a valuable intermediate in organic synthesis, particularly for constructing complex heterocycles and functionalized ring systems. The compound's dual carbonyl groups offer versatile reactivity for nucleophilic additions, condensations, and cyclization reactions. Its stability under various conditions allows for broad applicability in pharmaceutical and agrochemical research. The spiro architecture also contributes to conformational constraints, useful in designing bioactive molecules with precise stereochemical properties. This compound is particularly suited for applications requiring controlled ring-opening or functionalization of cyclic systems.
3-Oxaspiro[5.5]undecane-2,4-dione structure
1010-26-0 structure
Product name:3-Oxaspiro[5.5]undecane-2,4-dione
CAS No:1010-26-0
MF:C10H14O3
MW:182.216363430023
MDL:MFCD00040292
CID:40549
PubChem ID:2734289

3-Oxaspiro[5.5]undecane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 1,1-Cyclohexanediaceticacidanhydride
    • TIMTEC-BB SBB008597
    • 3-OXA-SPIRO[5.5]UNDECANE-2,4-DIONE
    • 3,3-PENTAMETHYLENEGLUTARIC ANHYDRIDE
    • 1,1-CYCLOHEXANEDIAAETIC ANHYDRIDE
    • 1,1-Cyclohexanediacetic anhydride
    • 3-Oxaspiro{5,5} undecane-2,4-dione
    • 3-Oxaspiro[5,5]undecane-2,4-dione
    • 3-Oxaspiro[5.5]undecane-2,4-dione
    • 3-Oxaspiro[5.5]-2,4-undecanedione
    • 1,1-Cyclohexanediace
    • 3,3-Pentamethyleneglutaric Anhydride 3-Oxaspiro[5.5]-2,4-undecanedione
    • 1,1-Cyclohexanediacetic anhydride(CDAAN) or 3-Oxaspiro{5,5} undecane-2,4-dione
    • 1,1-Cyclohexane Diacetic Anhydride
    • 1,1-Cyclohexanediacetic anhydride,98%
    • 1,1-Cyclohexanediacetic acid anhydride
    • 1,1-Cyclohexane diacetic acid anhydride
    • PubChem13637
    • 1,1-Cyclohexanediaceticanhydride
    • XNDSIASQMRYFSW-UHFFFAOYSA-N
    • CYCLOHEXANEDIACETIC ANHYDRIDE
    • 2,2-cyclohexane diacetic anhydride
    • 1,1-Cyclohexane-diacetic anhydride
    • KS-0
    • FS-4141
    • 1010-26-0
    • EN300-12674
    • AB01107090-03
    • 3-Oxaspiro[5,5]undecane-2,4-dione, 98%
    • D95231
    • 1,1-Cyclohexanediacetic acidanhydride
    • DTXSID20370196
    • J-000311
    • Z85926253
    • NCGC00329673-01
    • MFCD00040292
    • SCHEMBL395804
    • A800317
    • 4-AMINO-2-HYDROXYBENZOICACIDSODIUMSALTDIHYDRATE
    • AKOS001075370
    • FT-0606080
    • AN-829/40524982
    • C2533
    • DB-018692
    • MDL: MFCD00040292
    • Inchi: 1S/C10H14O3/c11-8-6-10(7-9(12)13-8)4-2-1-3-5-10/h1-7H2
    • InChI Key: XNDSIASQMRYFSW-UHFFFAOYSA-N
    • SMILES: O1C(CC2(CC1=O)CCCCC2)=O

Computed Properties

  • Exact Mass: 182.09400
  • Monoisotopic Mass: 182.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 43.4
  • Surface Charge: 0
  • Tautomer Count: 3

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 1.1500
  • Melting Point: 68.0 to 72.0 deg-C
  • Boiling Point: 126°C/0.5mmHg(lit.)
  • Flash Point: 159.8°C
  • Refractive Index: 1.499
  • PSA: 43.37000
  • LogP: 1.80050
  • Solubility: Not determined

3-Oxaspiro[5.5]undecane-2,4-dione Security Information

3-Oxaspiro[5.5]undecane-2,4-dione Customs Data

  • HS CODE:2917209090
  • Customs Data:

    China Customs Code:

    2917209090

    Overview:

    HS:2917209090 other(Cycloalkane\Cycloene\Cyclic terpene)Polycarboxylic acid VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2917209090 other cyclanic, cyclenic or cyclotherpenic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

3-Oxaspiro[5.5]undecane-2,4-dione Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1290572-500g
3-Oxaspiro[5.5]undecane-2,4-dione
1010-26-0 98%
500g
$175 2024-07-28
Cooke Chemical
A2375512-25G
1,1-Cyclohexanediacetic anhydride
1010-26-0 98%
25g
RMB 239.20 2025-02-20
Cooke Chemical
A2375512-5g
1,1-Cyclohexanediacetic anhydride
1010-26-0 98%
5g
RMB 79.20 2025-02-20
Alichem
A289000674-500g
3-Oxaspiro[5.5]undecane-2,4-dione
1010-26-0 95%
500g
$773.16 2023-09-04
eNovation Chemicals LLC
D382767-50g
1,1-Cyclohexanediacetic Anhydride
1010-26-0 97%
50g
$200 2024-05-24
Apollo Scientific
OR942282-25g
1,1-Cyclohexanediacetic anhydride
1010-26-0 97%
25g
£33.00 2025-02-21
Cooke Chemical
A2375512-100G
1,1-Cyclohexanediacetic anhydride
1010-26-0 98%
100g
RMB 559.20 2025-02-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN7842-25G
3-oxaspiro[5.5]undecane-2,4-dione
1010-26-0 95%
25g
¥ 99.00 2023-03-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1014946-500g
3-Oxaspiro[5.5]undecane-2,4-dione
1010-26-0 98%
500g
¥1755.00 2023-11-22
Enamine
EN300-12674-0.05g
3-oxaspiro[5.5]undecane-2,4-dione
1010-26-0 95.0%
0.05g
$19.0 2025-03-21

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(CAS:1010-26-0)3-Oxaspiro[5.5]undecane-2,4-dione
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